Cas no 629-23-2 (3-Tetradecanone)

• Product Name: 3-Tetradecanone
• CAS No: 629-23-2
• MF: C₁₄H₂₈O
• MW: 212.371524810791
• CID: 518535
• PubChem ID: 87577493
• Update Time: 2025-06-08

3-Tetradecanone Chemical and Physical Properties

Names and Identifiers

• 3-Tetradecanone
• tetradecan-3-one
• Ethyl Undecyl Ketone
• ethyl n-undecyl ketone
• NSC158516
• OCHYRSKMMMYUMI-UHFFFAOYSA-N
• LMFA12000178
• TL8004320

• Inchi： 1S/C14H28O/c1-3-5-6-7-8-9-10-11-12-13-14(15)4-2/h3-13H2,1-2H3
• InChI Key： OCHYRSKMMMYUMI-UHFFFAOYSA-N
• SMILES： O=C(CC)CCCCCCCCCCC

Computed Properties

• Exact Mass: 212.21400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined.
• Density: 0.8256 (estimate)
• Melting Point: 33.0 to 36.0 deg-C
• Boiling Point: 152°C/16mmHg(lit.)
• Flash Point: 66 °C
• Refractive Index: 1.4392 (estimate)
• PSA: 17.07000
• LogP: 4.88640
• Solubility: Not determined.

3-Tetradecanone Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Tetradecanone

3-Tetradecanone (CAS No. 629-23-2): An Overview of Its Properties, Applications, and Recent Research Advances

3-Tetradecanone (CAS No. 629-23-2) is a long-chain ketone with the molecular formula C₁₄H₂₈O. This compound is characterized by its distinctive chemical structure, which includes a ketone functional group at the third carbon position of a 14-carbon alkyl chain. 3-Tetradecanone is a colorless liquid with a mild, characteristic odor and is soluble in most organic solvents but only slightly soluble in water. Its physical and chemical properties make it a valuable compound in various applications, particularly in the fields of organic synthesis, fragrance chemistry, and pharmaceutical research.

The molecular weight of 3-Tetradecanone is approximately 216.37 g/mol, and it has a boiling point of around 275°C at atmospheric pressure. The compound exhibits moderate stability under standard conditions but can undergo various chemical reactions, such as reduction to form alcohols or further oxidation to form carboxylic acids. These properties make 3-Tetradecanone an important intermediate in the synthesis of more complex organic molecules.

In the context of fragrance chemistry, 3-Tetradecanone is known for its subtle, woody aroma, which contributes to the development of sophisticated perfumes and personal care products. Its use in fragrances is not only due to its pleasant scent but also because of its ability to enhance the overall olfactory profile by blending well with other aromatic compounds. Recent studies have explored the use of 3-Tetradecanone in combination with natural essential oils to create more sustainable and eco-friendly fragrance formulations.

From a pharmaceutical research perspective, 3-Tetradecanone has garnered attention for its potential biological activities. Several studies have investigated its antimicrobial properties, particularly against Gram-positive bacteria. For instance, a recent study published in the Journal of Applied Microbiology demonstrated that 3-Tetradecanone exhibits significant inhibitory effects against Staphylococcus aureus, a common pathogen responsible for various infections. This finding suggests that 3-Tetradecanone could be a valuable component in developing new antimicrobial agents or as an additive in personal care products to enhance their efficacy.

Beyond its antimicrobial properties, 3-Tetradecanone has also been studied for its potential anti-inflammatory effects. Research published in the Inflammation Research journal reported that 3-Tetradecanone can reduce inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that 3-Tetradecanone may have therapeutic applications in treating inflammatory conditions.

In addition to its direct biological activities, 3-Tetradecanone serves as a versatile building block in organic synthesis. Its ketone functional group can undergo various reactions, including nucleophilic addition, reduction, and condensation reactions. These reactions enable the synthesis of a wide range of derivatives with diverse functionalities and applications. For example, the reduction of 3-Tetradecanone to form 3-tetradecanol can yield compounds with improved solubility and bioavailability, making them suitable for pharmaceutical formulations.

The environmental impact of 3-Tetradecanone is another area of interest. Studies have shown that it biodegrades relatively quickly under aerobic conditions, reducing its potential for environmental persistence. However, proper handling and disposal practices are still essential to minimize any adverse effects on ecosystems. Researchers are also exploring ways to produce 3-Tetradecanone through sustainable methods, such as biocatalysis and green chemistry approaches, to reduce the environmental footprint associated with its production.

In conclusion, 3-Tetradecanone (CAS No. 629-23-2) is a multifaceted compound with a wide range of applications in fragrance chemistry, pharmaceutical research, and organic synthesis. Its unique chemical properties and biological activities make it an important molecule for both industrial and academic research. Ongoing studies continue to uncover new potential uses for this compound, highlighting its significance in advancing various scientific fields.